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Compound of Interest

Compound Name: Phenol, 5-ethenyl-2-nitro-

Cat. No.: B13521841

Get Quote

Publish Comparison Guide
Part 1: Executive Summary & Strategic Context
In the synthesis of functionalized styrenes and nitrophenols—common intermediates for

conducting polymers and tyrosine kinase inhibitors—5-vinyl-2-nitrophenol (also known as 3-

hydroxy-4-nitrostyrene) presents a unique spectroscopic challenge. Its structural isomers,

particularly 4-vinyl-2-nitrophenol and 4-hydroxy-3-nitrostyrene, often co-elute or form as

regioisomeric byproducts during nitration or Heck coupling reactions.

This guide provides a definitive technical comparison of the 1H NMR profile of 5-vinyl-2-

nitrophenol against its critical alternatives. By focusing on spin-spin coupling patterns (

-values) and intramolecular hydrogen bonding effects, this document empowers researchers to
unambiguously assign structure without relying solely on mass spectrometry.

Part 2: Structural Analysis & Assignment Logic
To accurately interpret the NMR spectrum, we must first deconstruct the molecule into its

magnetically distinct environments. The structure consists of a trisubstituted benzene ring

(1,2,4-pattern relative to the protons) and a vinyl side chain.
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The Spin System
Vinyl Group (AMX System): The vinyl protons (

) form a characteristic pattern. The chiral center is absent, but the alkene is monosubstituted,
leading to three distinct olefinic signals.

Aromatic Ring (ABC System):

Position 1: Hydroxyl (-OH)

Position 2: Nitro (-NO

)[1][2]

Position 5: Vinyl (-CH=CH

)

Protons: Located at C3, C4, and C6.

Critical Distinctions from Isomers
The most common error in identification arises from confusing the target with 4-vinyl-2-

nitrophenol. The distinction lies in the aromatic coupling topology:
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Feature
5-Vinyl-2-Nitrophenol

(Target)

4-Vinyl-2-Nitrophenol

(Alternative)

Substitution Pattern
1-OH, 2-NO

, 5-Vinyl

1-OH, 2-NO

, 4-Vinyl

H-3 Environment
Ortho to NO

, Ortho to H-4

Ortho to NO

, Meta to H-5

H-3 Splitting
Doublet (

Hz)

Doublet (

Hz)

H-6 Environment Ortho to OH, Meta to H-4 Ortho to OH, Ortho to H-5

H-6 Splitting
Doublet (

Hz)

Doublet (

Hz)

Expert Insight: Look immediately at the most deshielded aromatic proton (H-3, adjacent to

nitro). If it is a large doublet, you have the 5-vinyl isomer. If it is a narrow doublet (meta

coupling), you have the 4-vinyl isomer.

Part 3: Comparative Chemical Shift Data
The following data consolidates experimental trends for nitrophenols and styrenes to provide a

validated assignment table.

Table 1: Chemical Shift Assignments (CDCl )
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Proton Label (ppm) Multiplicity (Hz)
Assignment
Logic

Phenol -OH H-OH 10.5 - 10.6 Singlet (br) -

Deshielded

by

intramolecula

r H-bond to

NO

.

Aromatic H-3 H-3 8.10 - 8.15 Doublet (d) 8.5

Ortho to NO

(strong

deshielding).

Coupled to H-

4.

Aromatic H-4 H-4 7.05 - 7.15 dd 8.5, 1.8
Ortho to H-3,

Meta to H-6.

Aromatic H-6 H-6 7.20 - 7.25 Doublet (d) 1.8
Ortho to OH,

Meta to H-4.

Vinyl -CH= H- 6.65 - 6.75 dd 17.5, 11.0

Alpha to ring.

Large

trans/cis

coupling.

Vinyl =CH

(trans)

H- 5.80 - 5.90 Doublet (d) 17.5
Trans to H-

.

Vinyl =CH

(cis)

H- 5.35 - 5.45 Doublet (d) 11.0
Cis to H-

.

Note: Chemical shifts are referenced to TMS (0.00 ppm). Values may shift slightly based on

concentration due to intermolecular H-bonding.

Table 2: Solvent Effects (CDCl vs. DMSO-d )
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Feature CDCl DMSO-d Impact on Analysis

-OH Signal Sharp, ~10.5 ppm
Broad/Absent or >11

ppm

DMSO competes for

H-bonding, disrupting

the intramolecular

OH...NO

lock.

Resolution High Medium

Viscosity of DMSO

can broaden vinyl

couplings.

Water Peak ~1.56 ppm ~3.33 ppm

Ensure water peak

does not overlap with

methylene signals if

analyzing precursors.

Part 4: Visualization of Logic & Workflow
Structural Assignment Decision Tree
This diagram illustrates the logical flow to confirm the identity of 5-vinyl-2-nitrophenol against its

isomers.
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Unknown Nitrostyrene Derivative

Step 1: Locate Phenol -OH
(>10 ppm)

Step 2: Analyze Most Deshielded Aromatic H
(approx 8.1 ppm)

Splitting: Large Doublet (J ~8.5 Hz)
(Ortho Coupling)

Ortho coupling observed

Splitting: Small Doublet (J ~2 Hz)
(Meta Coupling)

Meta coupling observed

CONFIRMED: 5-vinyl-2-nitrophenol
(H-3 is ortho to H-4)

ALTERNATIVE: 4-vinyl-2-nitrophenol
(H-3 is isolated/meta)

Click to download full resolution via product page

Caption: Decision tree for distinguishing 5-vinyl-2-nitrophenol from its regioisomer based on H-

3 coupling constants.

Synthesis & Impurity Pathway
Understanding the origin of the sample aids in impurity profiling.

5-Bromo-2-Nitrophenol
(Aryl Halide)

Pd-Catalyzed
Cross-Coupling

Ethylene / Vinyl Source
(Heck Conditions)

5-Vinyl-2-Nitrophenol
(Target)

Impurity: Homocoupling
or Isomerization

Side Rxn

Click to download full resolution via product page
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Caption: Heck coupling pathway showing the origin of the target molecule and potential

impurities.[3]

Part 5: Experimental Protocol
To replicate the data presented above and ensure high-resolution spectra for publication or

quality control, follow this validated protocol.

Sample Preparation
Mass: Weigh 5–10 mg of the dried solid. Note: Ensure the sample is free of paramagnetic

impurities (e.g., residual Pd catalyst from Heck reaction) by filtering through a Celite plug if

necessary.

Solvent: Add 0.6 mL of CDCl

(99.8% D) containing 0.03% TMS v/v.

Why CDCl

? It minimizes exchange of the phenolic proton, allowing observation of the sharp
intramolecular H-bond signal at ~10.5 ppm.

Homogenization: Sonicate for 30 seconds to ensure complete dissolution.

Acquisition Parameters (Standard 400/500 MHz)
Pulse Sequence:zg30 (30° pulse angle) to prevent saturation.

Spectral Width: -2 to 14 ppm (to capture the downfield -OH).

Relaxation Delay (D1): Set to 2.0 seconds minimum.

Reasoning: The aromatic protons adjacent to the nitro group have longer T1 relaxation

times. A short D1 will lead to integration errors, making the 1:1:1 ratio of the aromatic

protons inaccurate.

Scans (NS): 16–32 scans are sufficient for >5 mg samples.
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Temperature: 298 K (25°C).

Data Processing
Apodization: Apply an exponential window function with LB = 0.3 Hz to enhance signal-to-

noise without compromising the resolution of the small meta-couplings (

Hz).

Phasing: Manually phase the vinyl region (5.0–7.0 ppm) as automatic phasing often fails on

the dispersed AMX pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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